Cas no 1218608-61-7 (1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid)

• Product Name: 1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid
• CAS No: 1218608-61-7
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 5273596
• Update Time: 2025-05-21

1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid

• Inchi： 1S/C11H11NO4/c13-10(14)7-2-3-8-6(5-7)1-4-9(12-8)11(15)16/h2-3,5,9,12H,1,4H2,(H,13,14)(H,15,16)
• InChI Key： CCZFVMBBVJAIGF-UHFFFAOYSA-N
• SMILES： OC(C1CCC2C=C(C(=O)O)C=CC=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.5
• Topological Polar Surface Area: 86.6

Additional information on 1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid

Introduction to 1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid (CAS No: 1218608-61-7)

1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid (CAS No: 1218608-61-7) is a highly versatile and structurally significant compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its fused heterocyclic system and carboxylic acid functional groups, exhibits a broad spectrum of potential applications in drug discovery and molecular engineering. The unique arrangement of its aromatic and aliphatic components makes it an attractive scaffold for the development of novel therapeutic agents targeting various biological pathways.

The chemical structure of 1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid consists of a tetrahydroquinoline core substituted with two carboxylic acid groups at the 2- and 6-positions. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of these carboxylic acid moieties not only enhances solubility in polar solvents but also provides multiple sites for chemical modification, enabling the synthesis of a diverse array of derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing new analogs of tetrahydroquinoline derivatives due to their reported bioactivity in multiple therapeutic areas. The pharmacological significance of this class of compounds stems from their ability to modulate key enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. Specifically, studies have highlighted the potential of 1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid as a precursor for synthesizing inhibitors that target enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in pain mediation and oxidative stress.

One of the most compelling aspects of 1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop novel small molecules with enhanced binding affinity and selectivity. For instance, modifications at the 3- and 4-position of the tetrahydroquinoline ring have been explored to optimize interactions with specific protein targets. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation for their therapeutic efficacy.

The synthetic pathways for preparing 1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid have also been extensively studied to ensure scalability and cost-effectiveness. One common approach involves the cyclization of appropriately substituted acyclic precursors followed by oxidation to introduce the carboxylic acid groups. Advances in catalytic methods have further refined these processes, allowing for higher yields and purities. Such improvements are essential for facilitating industrial-scale production and ensuring the availability of high-quality material for both research and commercial applications.

Recent publications have demonstrated the incorporation of 1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid into complex drug-like molecules designed to exploit specific biological mechanisms. For example, researchers have synthesized peptidomimetics based on this scaffold that mimic natural bioactive peptides while exhibiting improved stability and bioavailability. These hybrid molecules represent a growing trend in drug design where structural features from different chemical classes are combined to achieve synergistic effects.

The biological activity profile of 1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid has been further elucidated through computational modeling and experimental assays. Molecular docking studies have revealed that this compound can interact with various protein targets through hydrogen bonding networks and hydrophobic interactions. Such insights have guided the rational design of derivatives with enhanced binding affinities or altered selectivity profiles. Additionally，in vitro assays have shown that certain analogs exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression.

The development of novel synthetic methodologies has also enabled access to previously inaccessible derivatives of tetrahydroquinoline-2-carboxylic acid, expanding the chemical space available for drug discovery. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in introducing diverse substituents at strategic positions within the molecule. These advances underscore the importance of innovative synthetic strategies in unlocking the full potential of heterocyclic scaffolds like tetrahydroquinoline.

In conclusion,1,2,3,4-tetrahydroquinoline-2,6-dicarboxylic acid (CAS No: 1218608-61-7) represents a structurally intriguing compound with significant promise in pharmaceutical applications. Its unique chemical features make it an excellent starting point for designing novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new biological functions and synthetic strategies, this molecule is poised to remain at forefronts efforts aimed at developing next-generation medicines.